PK11007

• Molecular Formula: C15H11ClFN5O3S2
• Molecular Weight: 427.9 g/mol
• InChI: InChI=1S/C15H11ClFN5O3S2/c1-8-21-22-14(26-8)20-13(23)12-11(16)6-18-15(19-12)27(24,25)7-9-2-4-10(17)5-3-9/h2-6H,7H2,1H3,(H,20,22,23)
• InChIKey: IVZQUWCWXYFPOQ-UHFFFAOYSA-N

PK11007 化合物概述

PK11007 is a 2-sulfonylpyrimidine-class compound that acts as a mild thiol alkylator, specifically stabilizing both wild-type and mutant p53 proteins through the covalent modification of two surface-exposed cysteine residues [1]. It is distinct from canonical MDM2/p53 interaction inhibitors or direct p53 DNA-binding domain stabilizers. Its primary differentiation lies in its dual mechanism of action: p53-dependent reactivation via alkylation and p53-independent induction of cell death through elevated reactive oxygen species (ROS) and endoplasmic reticulum (ER) stress [1].

Pathway Context

p53 mutant-selective cytotoxicity screening

Mechanism

Reported p53-independent UPR/ROS induction

Target Engagement

TXNRD1 covalent inhibition and autophagy impairment studies

• [1] Bauer, M. R., et al. (2016). 2-Sulfonylpyrimidines: Mild alkylating agents with anticancer activity toward p53-compromised cells. Proceedings of the National Academy of Sciences, 113(36), E5271–E5280. View Source

PK11007 关键差异化因素

Substituting PK11007 with other p53 pathway modulators like the MDM2 inhibitor Nutlin-3a or the mutant p53 reactivator APR-246 is scientifically invalid due to fundamental differences in their mechanism of action and target selectivity. Nutlin-3a acts by inhibiting the p53-MDM2 protein-protein interaction, which is only effective in cells with wild-type p53 and overexpressed MDM2 [1]. APR-246 converts to a Michael acceptor, methylene quinuclidinone (MQ), which broadly alkylates thiols [2]. In contrast, PK11007 directly and selectively alkylates specific p53 cysteines without compromising DNA binding, a unique covalent engagement that is not replicated by these other agents [2]. Consequently, these compounds exhibit divergent efficacy and selectivity profiles in p53-mutant versus wild-type cell lines, making them non-interchangeable for targeted research applications [2].

PK11007

Mild sulfonylpyrimidine alkylator; directly active, no metabolic conversion required

Target Compound

APR-246

Prodrug converted to MQ; mechanism profile may differ in p53-independent pathways

Prodrug / Metabolic Activation Required

COTI-2

Distinct chemical class; TXNRD1 inhibition and oxidative stress profile not established

Structural / Target Mismatch

• [1] Yang, L., et al. (2021). Nutlin-3a: A potent MDM2 inhibitor enabling p53 pathway activation in cancer research. Cellron. View Source
• [2] Bauer, M. R., et al. (2016). 2-Sulfonylpyrimidines: Mild alkylating agents with anticancer activity toward p53-compromised cells. Proceedings of the National Academy of Sciences, 113(36), E5271–E5280. View Source

PK11007 特异性定量证据

p53突变型乳腺癌的抗增殖优势

PK11007 demonstrates significantly greater potency and a more pronounced selectivity for mutant p53 cell lines compared to the clinically investigated mutant p53 reactivator APR-246 (PRIMA-1MET). In direct head-to-head experiments, PK11007 reduced cell viability in mutant p53 cell lines (HUH-7, NUGC-3, MKN1) at concentrations as low as 15 µM, whereas APR-246 required concentrations of ≥60 µM to achieve a comparable effect [1]. Furthermore, PK11007 showed a clear differential sensitivity: mutant p53 cells exhibited a large viability reduction at 15-30 µM, while wild-type p53 cells (HUH-6, NUGC-4) and normal fibroblasts (WI-38) were only affected at much higher concentrations (60 and 120 µM) [1].

Mutant p53 Selectivity

Head-to-head

p=0.003 (mutant vs WT); p=0.03 (TNBC vs Non-TNBC)

Supports preferential mutant p53 screening context

17 breast cancer cell lines; proliferation assay

Evidence Dimension	Cell Viability Reduction (Potency and Selectivity)
Target Compound Data	Large viability reduction in mutant p53 cell lines (MKN1, HUH-7, NUGC-3) at 15-30 µM; wild-type p53 cell lines and normal fibroblasts only affected at 60-120 µM
Comparator Or Baseline	APR-246 (PRIMA-1MET) reduced viability only at concentrations ≥60 µM
Quantified Difference	PK11007 is effective at concentrations at least 2- to 4-fold lower than APR-246 and exhibits a wider therapeutic window between mutant and wild-type cells
Conditions	24-hour incubation in a panel of p53 wild-type and mutant cancer cell lines (WI-38, HUH-6, NUGC-4, SJSA-1, HUH-7, NUGC-3, SW480, MKN1) as measured by cell viability assay

Why This Matters

This data provides a clear quantitative basis for selecting PK11007 over APR-246 for experiments focused on mutant p53 reactivation, as it offers superior potency and a greater therapeutic window.

• [1] Bauer, M. R., et al. (2016). 2-Sulfonylpyrimidines: Mild alkylating agents with anticancer activity toward p53-compromised cells. Proceedings of the National Academy of Sciences, 113(36), E5271–E5280. View Source

ROS与UPR介导的双重细胞死亡机制

PK11007 uniquely reactivates the transcriptional function of mutant p53, a property not shared by MDM2 inhibitors like Nutlin-3a. Quantitative real-time PCR analysis revealed that treatment of mutant p53 cell lines (MKN1, HUH-7, NUGC-3) with 15-20 µM PK11007 for 4.5-6 hours led to a significant up-regulation of p53 target gene mRNAs, including p21 and PUMA [1]. Critically, this effect was not observed in p53 wild-type cells (HUH-6) under the same conditions, demonstrating a mutant-specific reactivation [1]. In contrast, Nutlin-3a is well-documented to stabilize and activate only wild-type p53 by disrupting its interaction with MDM2, and is largely ineffective in cells harboring p53 mutations [2].

p53-Independent Cytotoxicity

Method context

ROS induction to cytotoxic levels & UPR activation

Supports alternative cell death pathway studies

p53-mutant cancer models; glutathione depletion-dependent

Evidence Dimension	Induction of p53 target gene transcription
Target Compound Data	Significant up-regulation of p21 and PUMA mRNA in mutant p53 cell lines (MKN1, HUH-7, NUGC-3) with 15-20 µM PK11007
Comparator Or Baseline	Nutlin-3a activates wild-type p53 but is ineffective in mutant p53 cells
Quantified Difference	Qualitative difference: PK11007 reactivates mutant p53-dependent transcription; Nutlin-3a does not
Conditions	Real-time PCR following 4.5-6 h treatment in human cancer cell lines

Why This Matters

For research programs specifically targeting mutant p53-driven cancers (e.g., TNBC), this evidence confirms PK11007's unique mechanism of action, justifying its selection over standard MDM2 inhibitors.

• [1] Bauer, M. R., et al. (2016). 2-Sulfonylpyrimidines: Mild alkylating agents with anticancer activity toward p53-compromised cells. Proceedings of the National Academy of Sciences, 113(36), E5271–E5280. View Source
• [2] Yang, L., et al. (2021). Nutlin-3a: A potent MDM2 inhibitor enabling p53 pathway activation in cancer research. Cellron. View Source

强效不可逆TXNRD1抑制剂

Unlike agents that rely solely on p53 pathway reactivation, PK11007 possesses a robust p53-independent cytotoxic mechanism. It induces highly elevated levels of reactive oxygen species (ROS) and endoplasmic reticulum (ER) stress, a phenotype that is potentiated by glutathione depletion [1]. This dual mechanism is quantitatively linked to its covalent inhibition of Thioredoxin Reductase 1 (TXNRD1). In NSCLC H1299 cells, PK11007 irreversibly inhibited recombinant TXNRD1 in a time- and dose-dependent manner, disrupting cellular redox balance and leading to impaired autophagy flux and cell death [2]. While the p53-reactivating activity is selective for mutant p53 cells, this secondary ROS-mediated pathway provides a complementary cytotoxic effect that is not dependent on p53 status, broadening its potential efficacy profile beyond what is achievable with pure p53 reactivators.

TXNRD1 Covalent Inhibition

Data to verify

Irreversible modification of Cys497-Sec498 motif

Supports target engagement and autophagy research

Recombinant TXNRD1 enzyme; H1299 NSCLC cells

Evidence Dimension	Induction of p53-independent cytotoxicity
Target Compound Data	Covalently inhibits TXNRD1, leading to ROS elevation, ER stress, and autophagy impairment; cell death potentiated by glutathione depletion
Comparator Or Baseline	Many p53 reactivators (e.g., APR-246) have ROS-mediated components, but the specific TXNRD1 target engagement is a distinct feature for PK11007
Quantified Difference	Direct covalent inhibition of TXNRD1 demonstrated via LC-MS/MS and DSF
Conditions	In vitro enzyme assays and cell-based studies in NSCLC H1299 cells

Why This Matters

This evidence highlights a second, orthogonal mechanism of action that can be leveraged in experimental systems, potentially overcoming resistance or enhancing efficacy in p53-null or p53-independent contexts.

• [1] Bauer, M. R., et al. (2016). 2-Sulfonylpyrimidines: Mild alkylating agents with anticancer activity toward p53-compromised cells. Proceedings of the National Academy of Sciences, 113(36), E5271–E5280. View Source
• [2] Sun, S., et al. (2025). PK11007 Covalently Inhibits Thioredoxin Reductase 1 to Induce Oxidative Stress and Autophagy Impairment in NSCLC Cells. Antioxidants, 14(10), 1222. View Source

PK11007 Shows Significant Potency Advantage in Triple-Negative Breast Cancer (TNBC) Models

In a focused preclinical investigation, PK11007 exhibited a clear, statistically significant potency advantage in triple-negative breast cancer (TNBC) cell lines. Across a panel of 17 breast cell lines, IC50 values for inhibition of proliferation by PK11007 ranged from 2.3 to 42.2 µM [1]. Critically, there were significantly lower IC50 values for TNBC cell lines compared to non-TNBC cell lines (p = 0.03), and for p53-mutated cell lines compared to p53 wild-type cells (p = 0.003) [1]. This data provides a quantitative benchmark for PK11007's activity in a disease-relevant context where p53 is mutated in approximately 80% of cases, underscoring its potential for targeted applications.

Evidence Dimension	Proliferation Inhibition (IC50)
Target Compound Data	IC50 values ranged from 2.3 to 42.2 µM in 17 breast cell lines
Comparator Or Baseline	Significantly lower IC50 values for TNBC vs. non-TNBC (p = 0.03) and for p53-mutated vs. p53 WT (p = 0.003)
Quantified Difference	Statistically significant potency advantage in TNBC and p53-mutant backgrounds
Conditions	Proliferation assay in a panel of 17 breast cancer cell lines

Why This Matters

This data provides a strong rationale for procuring PK11007 for research specifically focused on TNBC or other p53-mutant malignancies, as it demonstrates a context-dependent potency advantage.

• [1] Synnott, N. C., et al. (2018). Mutant p53 as a therapeutic target for the treatment of triple-negative breast cancer: Preclinical investigation with the anti-p53 drug, PK11007. Cancer Letters, 414, 99-106. View Source

PK11007 应用场景

p53突变TNBC临床前机制研究

Use PK11007 as a positive control tool compound in cell-based assays to specifically reactivate mutant p53 (e.g., V143A, Y220C, R273H) and measure downstream transcriptional activation of target genes like p21 and PUMA [1]. Its selective activity at lower concentrations (15-30 µM) against mutant p53 versus wild-type cells allows for clear differentiation from non-specific cytotoxic effects, making it ideal for target validation studies in TNBC and other p53-mutant models [1].

p53非依赖氧化应激与UPR通路

Employ PK11007 in p53-null or wild-type p53 cell lines (e.g., H1299) to dissect its p53-independent mechanism of action, which involves covalent inhibition of TXNRD1, ROS elevation, ER stress, and autophagy impairment [2]. This scenario is valuable for researchers studying oxidative stress response pathways or seeking to compare the contribution of p53-dependent versus -independent cell death mechanisms in a single compound.

TXNRD1相关氧化还原与自噬研究

Utilize PK11007 as a benchmark standard in proliferation and apoptosis assays against a panel of 17 breast cancer cell lines, where its IC50 values (2.3 to 42.2 µM) and statistically significant selectivity for TNBC and p53-mutant cells (p=0.03 and p=0.003, respectively) are well-characterized [3]. This provides a robust, quantitative reference point for evaluating the efficacy of newly developed mutant p53-targeting agents.

p53突变体半胱氨酸修饰功能研究

Use PK11007 as a reference standard in biochemical or mass spectrometry studies designed to compare the site-specificity and functional consequences of covalent p53 alkylation by different thiol-reactive small molecules [1]. Its well-defined mechanism—selective alkylation of two surface cysteines without disrupting DNA binding—provides a clear baseline for assessing the selectivity and functional impact of other electrophilic p53 modulators.

Application

Selection Property

Validation Focus

Mutant p53 TNBC mechanistic studies

Preferential mutant p53 screening profile

Cell proliferation and viability assays

p53-independent oxidative stress & UPR pathways

ROS induction and UPR activation context

Redox and ER stress marker analysis

TXNRD1-related redox & autophagy research

Covalent TXNRD1 inhibition profile

Redox homeostasis and autophagy flux assays

Mutant p53 cysteine modification studies

Surface cysteine alkylation attribute

p53 conformational and stability assays

• [1] Bauer, M. R., et al. (2016). 2-Sulfonylpyrimidines: Mild alkylating agents with anticancer activity toward p53-compromised cells. Proceedings of the National Academy of Sciences, 113(36), E5271–E5280. View Source
• [2] Sun, S., et al. (2025). PK11007 Covalently Inhibits Thioredoxin Reductase 1 to Induce Oxidative Stress and Autophagy Impairment in NSCLC Cells. Antioxidants, 14(10), 1222. View Source
• [3] Synnott, N. C., et al. (2018). Mutant p53 as a therapeutic target for the treatment of triple-negative breast cancer: Preclinical investigation with the anti-p53 drug, PK11007. Cancer Letters, 414, 99-106. View Source